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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This document provides a detailed, step-by-step guide for the safe disposal of
NSC23005 sodium, a compound classified with specific health hazards. Adherence to these
procedures is essential to mitigate risks to personnel and the environment.

Hazard Profile of NSC23005 Sodium

NSC23005 sodium is characterized by the following hazards, as defined by the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). Understanding these
hazards is the first step in ensuring safe handling and disposal.

Hazard Classification GHS Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — single exposure ] o
] H335: May cause respiratory irritation
(Category 3), Respiratory system

Data sourced from the Cayman Chemical Safety Data Sheet for NSC 23005 (sodium salt).[1]
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Personal Protective Equipment (PPE)

Before handling NSC23005 sodium for any purpose, including disposal, it is imperative to be
equipped with the appropriate personal protective equipment (PPE) to prevent exposure.

e Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber).
o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.

Step-by-Step Disposal Procedure

The disposal of NSC23005 sodium must be managed as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in the regular trash.

Step 1: Segregation of Waste

 |solate waste NSC23005 sodium from other laboratory waste streams to prevent accidental
chemical reactions.

e This includes keeping it separate from incompatible materials.
Step 2: Containerization
e Use a dedicated, properly labeled hazardous waste container.

e The container must be made of a material compatible with the chemical and have a secure,
sealable lid.

e The label should clearly identify the contents as "Hazardous Waste: NSC23005 sodium"
and include the relevant hazard pictograms.

Step 3: Storage of Waste Container
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o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Ensure the storage area is secure and away from general laboratory traffic.

e Secondary containment, such as a larger, chemically resistant bin, is recommended to
mitigate spills or leaks.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of the
waste.

o Follow all institutional and local regulations for hazardous waste pickup.

Step 5: Decontamination of Empty Containers

e Do not attempt to wash and reuse containers that have held NSC23005 sodium.

o Empty containers should be managed as hazardous waste and disposed of through the
same channels as the chemical itself.

Step 6: Spill Management

In the event of a spill:

o Evacuate the immediate area and alert others.

e Ensure the area is well-ventilated.

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste
container.
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o Clean the spill area with a suitable solvent, and manage the cleaning materials as hazardous
waste.

Experimental Protocols

Currently, there are no widely established and verified experimental protocols for the in-lab
neutralization or deactivation of NSC23005 sodium for disposal. Due to its hazardous nature,
attempting to neutralize it without a validated procedure could lead to unforeseen and
dangerous reactions. Therefore, the recommended and safest course of action is to dispose of
it as hazardous waste via a professional service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of NSC23005 sodium.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15562049?utm_src=pdf-body
https://www.benchchem.com/product/b15562049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Have NSC23005 Sodium Waste
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Contact EHS or a licensed
hazardous waste disposal service
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Disposal Workflow for NSC23005 Sodium
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Disposal Workflow for NSC23005 Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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